Cas no 946323-08-6 (2-(4-fluorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide
• CAS No: 946323-08-6
• MF: C₂₂H₁₉FN₄O₂
• MW: 390.410268068314
• CID: 6315861
• PubChem ID: 16824911
• Update Time: 2025-06-11

2-(4-fluorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide
• 2-(4-fluorophenyl)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)acetamide
• AKOS024489163
• F5014-0261
• VU0628967-1
• 2-(4-fluorophenyl)-N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)acetamide
• 946323-08-6
• AB00683963-01
• 2-(4-fluorophenyl)-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]acetamide

• Inchi： 1S/C22H19FN4O2/c1-14-3-6-16(19-13-27-20(24-19)9-10-22(26-27)29-2)12-18(14)25-21(28)11-15-4-7-17(23)8-5-15/h3-10,12-13H,11H2,1-2H3,(H,25,28)
• InChI Key： QAYLDEYIAHKVIL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(NC1C=C(C=CC=1C)C1=CN2C(C=CC(=N2)OC)=N1)=O

Computed Properties

• Exact Mass: 390.14920402g/mol
• Monoisotopic Mass: 390.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(4-fluorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide

Introduction to 2-(4-fluorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide and Its Significance in Modern Chemical Biology

2-(4-fluorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide, with the CAS number 946323-08-6, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in various biological pathways.

The compound's structure is a testament to the ingenuity of synthetic chemists who have meticulously designed it to interact with biological targets. The 4-fluorophenyl moiety introduces a fluorine atom, which is often employed in medicinal chemistry to enhance metabolic stability and binding affinity. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in disease processes.

Moreover, the 6-methoxyimidazo1,2-bpyridazin-2-yl substituent adds another layer of complexity to the molecule. This particular heterocyclic system has been extensively studied for its ability to modulate biological activities. Recent research has highlighted its potential in inhibiting kinases and other enzymes that play crucial roles in cancer and inflammatory diseases. The 2-methylphenyl group further contributes to the compound's pharmacophoric properties, enhancing its solubility and bioavailability.

In the context of contemporary pharmaceutical research, compounds like 2-(4-fluorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide are being evaluated for their efficacy in preclinical models. Studies have demonstrated that such molecules can exhibit significant inhibitory effects on target proteins, leading to potential therapeutic benefits. For instance, preliminary data suggest that this compound may interfere with signaling pathways associated with tumor growth and progression.

The acetamide functional group at the nitrogen position is another critical feature that influences the compound's behavior. Acetamides are known for their ability to enhance binding interactions due to their hydrogen bonding capabilities. This property is particularly valuable in designing molecules that require precise interaction with biological targets, such as enzymes and receptors.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 946323-08-6. Molecular docking studies have been conducted to predict how this compound might interact with various biological targets. These simulations have provided valuable insights into its binding affinity and mode of action, guiding further optimization efforts.

One of the most exciting aspects of this compound is its potential application in developing next-generation therapeutics. Researchers are exploring its use in combination therapies, where it could synergize with existing drugs to improve treatment outcomes. The multifaceted nature of its structure allows it to interact with multiple targets simultaneously, which is a desirable trait in modern drug design.

The synthesis of 2-(4-fluorophenyl)-N-(5-{6-methoxyimidazo1,2-bpyridazin-2-yl}-2-methylphenyl)acetamide also presents an opportunity for innovation in synthetic methodologies. Chemists are continually seeking more efficient and sustainable ways to produce complex molecules like this one. Recent developments in green chemistry have led to novel approaches that minimize waste and reduce environmental impact while maintaining high yields.

In conclusion, 946323-08-6 stands out as a significant compound in the realm of chemical biology and pharmaceutical research. Its unique structure, characterized by functional groups such as 4-fluorophenyl, 6-methoxyimidazo1,2-bpyridazin-2-yl, and 2-methylphenyl, makes it a versatile tool for drug discovery. Ongoing studies continue to uncover its potential applications, reinforcing its importance as a candidate for further development.